Cas no 2228924-03-4 (5-Chloro-2-(2-nitroethyl)pyridine)

• Product Name: 5-Chloro-2-(2-nitroethyl)pyridine
• CAS No: 2228924-03-4
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 6593221
• PubChem ID: 165654093
• Update Time: 2025-10-28

5-Chloro-2-(2-nitroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2228924-03-4
• 5-chloro-2-(2-nitroethyl)pyridine
• EN300-1672690
• 5-Chloro-2-(2-nitroethyl)pyridine

• Inchi： 1S/C7H7ClN2O2/c8-6-1-2-7(9-5-6)3-4-10(11)12/h1-2,5H,3-4H2
• InChI Key： VEUSTKBSUPGJBA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.7Ų

Additional information on 5-Chloro-2-(2-nitroethyl)pyridine

Introduction to 5-Chloro-2-(2-nitroethyl)pyridine (CAS No. 2228924-03-4)

5-Chloro-2-(2-nitroethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2228924-03-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyridine core substituted with a chloro group at the 5-position and a 2-nitroethyl side chain at the 2-position. The unique structural attributes of this compound make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in drug discovery and development.

The pyridine ring is a fundamental structural motif in many pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. The presence of the chloro substituent enhances the electrophilicity of the ring, facilitating further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecules during medicinal chemistry campaigns.

The 2-nitroethyl side chain introduces additional reactivity and potential biological activity. Nitro groups are well-known for their role as pharmacophores, often contributing to the binding affinity and metabolic stability of drug candidates. The ethyl chain extends the molecular framework, influencing solubility and pharmacokinetic properties. Together, these structural elements make 5-Chloro-2-(2-nitroethyl)pyridine a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting emerging therapeutic areas, such as cancer metabolism and neurodegenerative diseases. The scaffold of 5-Chloro-2-(2-nitroethyl)pyridine has been explored in several high-throughput screening campaigns to identify compounds with potential anticancer activity. Preliminary studies suggest that derivatives of this molecule may interfere with key metabolic pathways in tumor cells, offering a promising avenue for further investigation.

Moreover, the compound’s reactivity allows for modifications that can fine-tune its pharmacological profile. For instance, reduction of the nitro group to an amine can yield a more nucleophilic species, enabling further derivatization into peptidomimetics or other bioactive scaffolds. Such transformations are critical in optimizing lead compounds for clinical development.

The synthesis of 5-Chloro-2-(2-nitroethyl)pyridine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Key steps include chlorination at the 5-position followed by nitration and subsequent ethylation of the 2-position. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to improve yield and selectivity in later stages of synthesis.

From an industrial perspective, the demand for high-purity intermediates like 5-Chloro-2-(2-nitroethyl)pyridine has driven innovations in process chemistry. Continuous flow reactors and green chemistry principles have been integrated into its production to enhance scalability while minimizing environmental impact. These advancements align with broader industry trends toward sustainable manufacturing practices.

The compound’s potential applications extend beyond pharmaceuticals into agrochemicals, where it serves as a precursor for herbicides and fungicides targeting resistant plant pathogens. Its structural versatility allows chemists to modify both the pyridine core and side chains to achieve desired biological activity against specific targets.

Recent computational studies have highlighted the binding interactions of 5-Chloro-2-(2-nitroethyl)pyridine analogs with protein targets using molecular docking techniques. These simulations have provided insights into how structural modifications can enhance binding affinity and selectivity, guiding experimental efforts toward more potent drug candidates.

In conclusion, 5-Chloro-2-(2-nitroethyl)pyridine (CAS No. 2228924-03-4) represents a structurally intriguing and functionally versatile molecule with significant implications for drug discovery and agricultural science. Its unique combination of reactivity and biological potential continues to inspire new research directions in synthetic chemistry and medicinal biology.